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Compound of Interest

N-Boc-1-trityl-L-
Compound Name:
histidineMethylEster

Cat. No.: B12282483

Get Quote

Executive Summary & Strategic Value

Boc-His(Trt)-OMe represents a "privileged scaffold” in organic synthesis, offering a fully
protected, chiral histidine derivative.[1][2][3] Its value extends beyond peptide synthesis into the
realm of heterocyclic chemistry, where it serves as a precursor for imidazopyridines,

spinaceamine derivatives, and functionalized imidazoles.[2]

Key Chemical Advantages:

» Orthogonality: The methyl ester (OMe) can be chemically manipulated (reduced, hydrolyzed,
amidated) while the amine (Boc) and imidazole (Trt) remain protected.[2][3]

e Regiocontrol: The bulky Trityl (Trt) group on the

-nitrogen (

) sterically shields the imidazole, directing C-H activation or alkylation events to specific
positions (typically C-5 or the backbone).[1][2][3]

« Chiral Pool Utility: It retains the
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-configuration, allowing for the enantioselective synthesis of bioactive pharmacophores.[2]

Strategic Reaction Pathways

The following decision logic illustrates how to divert this intermediate into three distinct
synthetic manifolds.

Boc-His(Trt)-OMe
(Starting Material)

Pd/Cu Catalysis
(C-H Activation)

PATHWAY A: PATHWAY B:
C-Terminus Modification Imidazole Functionalization

Selective

Reduction Cross-Coupling

Intermediate: Product:
Boc-His(Trt)-H (Aldehyde) C-5 Arylated Histidine
R-NH2 / Acid

PATHWAY C:

Cyclization (Pictet-Spengler)

Ring Closure

Product:
Spinaceamine Scaffold

Click to download full resolution via product page

Figure 1: Strategic diversion of Boc-His(Trt)-OMe into reduction, arylation, and cyclization
workflows.

Detailed Experimental Protocols
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Protocol A: Selective Reduction to Boc-His(Trt)-H
(Aldehyde)

Objective: Convert the methyl ester to the aldehyde without over-reduction to the alcohol or
racemization.[1][2][3] This aldehyde is the obligate intermediate for Pictet-Spengler
cyclizations.[1][2][3]

Mechanism: Diisobutylaluminum hydride (DIBAL-H) forms a stable tetrahedral aluminate
intermediate at low temperatures, which releases the aldehyde only upon hydrolysis.[1][2][3]

Reagents:

Boc-His(Trt)-OMe (1.0 equiv)[1][2][3]

DIBAL-H (1.0 M in Toluene, 1.2 equiv)[1][2][3][4]

Anhydrous Toluene or DCM (Solvent)[1]

Methanol (Quench)[1][4][5]

Rochelle’s Salt (Potassium sodium tartrate, sat.[2][3] aq.)

Step-by-Step Methodology:

o Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve Boc-His(Trt)-
OMe (e.g., 1.0 g) in anhydrous Toluene (10 mL) and cool to -78°C (dry ice/acetone bath).

e Addition: Add DIBAL-H (1.2 equiv) dropwise over 20 minutes via syringe pump. Crucial:
Maintain internal temperature below -70°C to prevent over-reduction.

e Incubation: Stir at -78°C for 1-2 hours. Monitor by TLC (System: EtOAc/Hexane).[1][3] The
aldehyde spot will appear distinct from the ester.[2]

e Quench (Critical): While still at -78°C, add anhydrous Methanol (2 mL) dropwise to destroy
excess hydride.

o Workup: Pour the cold mixture into a vigorously stirring saturated solution of Rochelle’s Salt
(20 mL). Stir at room temperature for 1-2 hours until the aluminum emulsion breaks and two
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clear layers form.

« |solation: Extract with EtOAc, wash with brine, dry over Na2SOa, and concentrate.

o Storage: The aldehyde is unstable; use immediately for the next step (e.g., reductive
amination or cyclization).[3]

Protocol B: C-H Arylation of the Imidazole Ring

Objective: Introduce aryl groups at the C-5 position of the imidazole ring.[2] The Trityl group
blocks the

position, directing palladium or copper-catalyzed C-H activation to the C-5 carbon.[1][2]

Reagents:

Boc-His(Trt)-OMe[1][2][3]

Aryl lodide (Ar-D[1][2][3]

Pd(OAC)2 (5 mol%)[1][3]

Cu(OAc):2 (Stoichiometric oxidant if oxidative coupling) or Ligand (e.g., PPhs)[1][3]

Cs2C0s (Base)[1][3]
Methodology:

e Setup: In a sealed tube, combine Boc-His(Trt)-OMe (1 equiv), Aryl lodide (1.5 equiv),
Pd(OACc)2 (0.05 equiv), and Cs2COs (2 equiv).[1][2][3]

e Solvent: Add anhydrous DMF or Dioxane.[3]
o Reaction: Heat to 100-120°C under Argon for 12—18 hours.

 Purification: Filter through Celite and purify via flash chromatography. The Trityl group
prevents

-arylation, ensuring C-selectivity.[1][2]
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Handling, Stability & Troubleshooting
Trityl (Trt) Group Sensitivity

The Trityl group is acid-labile.[1][3][6] This creates a specific challenge when manipulating the

Boc group.

e 1% TFA in DCM: Removes Trityl (Trt) but leaves Boc intact.[1][3]

e 20-50% TFA in DCM: Removes both Boc and Trityl.[1][2][3]

e 4M HCI in Dioxane: Removes both rapidly.[3]

Self-Validating Check: If you require the removal of the Boc group while retaining the Trityl

group (e.g., to couple the N-terminus), you cannot use standard acid deprotection.[2]

e Solution: Use Boc-His(Trt)-OMe primarily when the N-terminus is to remain protected during
C-terminal modifications (like Protocol A).[1][2][3] If N-terminal extension is needed with Trt
retention, consider starting with Fmoc-His(Trt)-OH instead.[1][2][3]

olubili

Solvent Solubility Notes
) Excellent for reactions;

DCM High

standard solvent.[1][2][3]

Preferred for coupling and
DMF High arylation (high boiling point).[1]

[3]

Good for quenching, but avoid
Methanol Moderate as reaction solvent for DIBAL.

[21[3]

Requires organic co-solvents
Water Insoluble

for workups.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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